Cas no 497-04-1 (2-Chloro-1,3-propanediol)

• Product name: 2-Chloro-1,3-propanediol
• CAS No: 497-04-1
• MF: C₃H₇ClO₂
• MW: 110.539480447769
• CID: 331447
• PubChem ID: 10337

2-Chloro-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-chloro-
• 2-Chloro-1,3-propanediol
• 2-Chloro-1,3-propanediol1000µg
• 2-chloropropane-1,3-diol
• Glycerol beta-chlorohydrin
• GLYCEROL .BETA.-CHLOROHYDRIN
• DTXSID7073191
• 2-MCPD
• 2-chloro-propane-1,3-diol
• UNII-N6ZZ93MWJ4
• 2-Chloro-1,3-propanediol, 2-Chloro-1,3-dihydroxypropane; 2-Chloro-1,3-propanediol; 2-Monochloropropane-1,3-diol; Glycerol ?-chlorohydrin
• 2-Chloro-1,3-propanediol 100 microg/mL in Acetonitrile
• N6ZZ93MWJ4
• AKOS016370712
• 1ST7918
• 2-Chloro-1,3-propandiol
• 1,3-Propanediol, 2-chloro-
• DYPJJAAKPQKWTM-UHFFFAOYSA-N
• MFCD01698127
• F87997
• FT-0664926
• EINECS 207-834-6
• SCHEMBL30295
• J6.100J
• 2-Chloro-1,3-dihydroxypropane
• 497-04-1
• NS00022240
• DB-260957
• 2-monochloropropanediol

• Inchi： InChI=1S/C3H7ClO2/c4-3(1-5)2-6/h3,5-6H,1-2H2
• InChI Key： DYPJJAAKPQKWTM-UHFFFAOYSA-N
• SMILES： OCC(CO)Cl

Computed Properties

• Exact Mass: 110.01300
• Monoisotopic Mass: 110.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 40.5A^2
• XLogP3: nothing

Experimental Properties

• Density: 1.303±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 146 ºC (18 Torr)
• Flash Point: 104.1±21.8 ºC,
• Refractive Index: 1.4831 (589.3 nm 20 ºC)
• Solubility: Soluble (364 g/l) (25 º C),
• Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong oxidizing agents.
• PSA: 40.46000
• LogP: -0.42160